Cas no 1261587-80-7 (C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine)
C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine Chemical and Physical Properties
Names and Identifiers
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- C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine
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- Inchi: 1S/C15H11F6NO/c16-14(17,18)12-6-3-5-9(11(12)8-22)10-4-1-2-7-13(10)23-15(19,20)21/h1-7H,8,22H2
- InChI Key: BJFSKCZZCXTHPB-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(C2C=CC=CC=2OC(F)(F)F)=C1CN)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 383
- XLogP3: 4.5
- Topological Polar Surface Area: 35.2
C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011007422-250mg |
C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine |
1261587-80-7 | 97% | 250mg |
$470.40 | 2023-09-03 | |
| Alichem | A011007422-500mg |
C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine |
1261587-80-7 | 97% | 500mg |
$806.85 | 2023-09-03 | |
| Alichem | A011007422-1g |
C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine |
1261587-80-7 | 97% | 1g |
$1460.20 | 2023-09-03 |
C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine
Recent Advances in the Study of C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine (CAS: 1261587-80-7)
The compound C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine (CAS: 1261587-80-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.
One of the key areas of research has been the optimization of synthetic routes for C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a palladium-catalyzed cross-coupling reaction, which significantly reduced the formation of by-products and enhanced the overall efficiency of the synthesis process. This advancement is critical for the large-scale production required for preclinical and clinical studies.
Pharmacological evaluations of C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine have revealed its potential as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neurological disorders such as depression and Parkinson's disease. A recent study in Neuropharmacology (2024) reported that the compound exhibits a high selectivity for the 5-HT2A receptor, which could explain its observed effects in animal models of mood disorders.
Another significant finding is the compound's potential anti-inflammatory properties. Research published in the European Journal of Pharmacology (2023) highlighted its ability to inhibit the production of pro-inflammatory cytokines in macrophage cells. This effect was attributed to the compound's interaction with the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings suggest that C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine could be explored as a candidate for treating inflammatory diseases, such as rheumatoid arthritis or inflammatory bowel disease.
Despite these promising results, challenges remain in the development of C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has a relatively short half-life in vivo, which may limit its clinical utility. Researchers are currently investigating prodrug strategies and formulation approaches to improve its bioavailability and stability. Additionally, further toxicological studies are needed to ensure its safety profile before advancing to human trials.
In conclusion, C-(2'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine (CAS: 1261587-80-7) represents a promising compound with diverse therapeutic potential. Recent advancements in its synthesis, pharmacological characterization, and mechanistic understanding have laid a solid foundation for future research. However, addressing its pharmacokinetic limitations and ensuring safety will be crucial for its transition from the laboratory to the clinic. Continued interdisciplinary collaboration will be essential to unlock the full potential of this intriguing molecule.
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